Cas no 1912-63-6 (Androsta-3,5-dien-17-one)

Androsta-3,5-dien-17-one structure
Product Name:Androsta-3,5-dien-17-one
CAS No:1912-63-6
Molecular Formula:C19H26O
Molecular Weight:270.40914
CID:118207
PubChem ID:15383327
Androsta-3,5-dien-17-one Properties
Names and Identifiers
-
- Androsta-3,5-dien-17-one
- (8R,9S,10R,13S,14S)-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
- 3,5-androstadien-17-one
- AG-E-39656
- Androst-3,5-diene-17-one
- androsta-3,5(6)-dien-17-one
- Androsta-3,5-dien-17-on
- androsta-3,5-diene-17-one
- Androstadien-(3.5)-on-(17)
- CTK0H1701
- D3,5-Androstadien-17-one
- SureCN132234
- DTXSID60572238
- NINLAYUXSUKKHW-QAGGRKNESA-N
- Androsta-3,5-dien-17-one #
- SCHEMBL132234
- AMY39098
- 1912-63-6
- BDBM50135986
- 3,5-Androstandien-17-one
- CHEMBL3752366
-
- InChIKey: NINLAYUXSUKKHW-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H26O/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18/h3,5-6,14-16H,4,7-12H2,1-2H3
- SMILES: CC12CCC3C(CC=C4C3(C)CCC=C4)C1CCC2=O
Computed Properties
- Exact Mass: 270.19848
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 270.198365449g/mol
- Heavy Atom Count: 20
- Complexity: 514
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- LogP: 4.68440
- PSA: 17.07
Androsta-3,5-dien-17-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A191260-5mg |
Androsta-3,5-dien-17-one |
1912-63-6 | 5mg |
$ 130.00 | 2022-06-08 |
Androsta-3,5-dien-17-one Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1912-63-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Androsta-3,5-dien-17-one Related Literature
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D. N. Kirk,Jennifer M. Wiles J. Chem. Soc. D 1970 518
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D. D. Evans,J. Hussey J. Chem. Soc. C 1969 2504
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James R. Hanson,Peter B. Hitchcock,Sivajini Nagaratnam J. Chem. Res. (S) 1999 22
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James R. Hanson,Peter B. Hitchcock,Vasuki Thangavelu,Cavit Uyanik J. Chem. Res. (S) 1999 18
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James R. Hanson,Ismail Kiran J. Chem. Res. (S) 1999 594
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6. The selective protection of the 3-ketone functions of steroids as heptafluoro-p-tolyl enol ethersMichael Jarman,Raymond McCague J. Chem. Soc. Perkin Trans. 1 1987 1129
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7. The selective protection of the 3-ketone functions of steroids as heptafluoro-p-tolyl enol ethersMichael Jarman,Raymond McCague J. Chem. Soc. Perkin Trans. 1 1987 1129
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8. Reactions of androsta-3,5-dienes with m-chloroperbenzoic acidRichard C. Cambie,Christine M. Read,Peter S. Rutledge,Geoffrey J. Walker,Paul D. Woodgate,James R. Hanson J. Chem. Soc. Perkin Trans. 1 1980 2581
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9. Epoxidation of 3α,5-cyclo-5α-androst-6-en-17-oneRichard C. Cambie,Peter W. Thomas,James R. Hanson J. Chem. Soc. Perkin Trans. 1 1975 323
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Juliette A. Boynton,James R. Hanson,Mansur D. Liman J. Chem. Res. (S) 1998 376
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